Cas no 1170016-46-2 (1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1170016-46-2
• MF: C₁₉H₂₅N₃O₄
• MW: 359.419504880905
• CID: 6195360
• PubChem ID: 44062011
• Update Time: 2025-11-06

1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• 1-(2,4-dimethoxybenzoyl)-4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• AKOS024514613
• (2,4-dimethoxyphenyl)(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• VU0648099-1
• 1170016-46-2
• (2,4-dimethoxyphenyl)-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone
• F5596-0022

• Inchi： 1S/C19H25N3O4/c1-12(2)17-20-21-18(26-17)13-7-9-22(10-8-13)19(23)15-6-5-14(24-3)11-16(15)25-4/h5-6,11-13H,7-10H2,1-4H3
• InChI Key： HEFPICIMPNYCPT-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(C(C2C=CC(=CC=2OC)OC)=O)CC1

Computed Properties

• Exact Mass: 359.18450629g/mol
• Monoisotopic Mass: 359.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1170016-46-2)

1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1170016-46-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an oxadiazole moiety, and a 2,4-dimethoxybenzoyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The piperidine ring is a six-membered heterocyclic amine that is widely used in the design of bioactive molecules due to its ability to modulate various biological targets. In the context of 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, the piperidine ring plays a crucial role in enhancing the compound's lipophilicity and permeability across biological membranes. This property is particularly important for drugs that need to cross the blood-brain barrier (BBB) or other physiological barriers.

The oxadiazole moiety is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. Oxadiazoles are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, the oxadiazole ring contributes to the compound's stability and reactivity, making it a valuable scaffold for drug discovery and development.

The 2,4-dimethoxybenzoyl group is a functional group that imparts additional chemical and biological properties to the compound. The presence of methoxy groups on the benzene ring enhances the compound's hydrophobicity and can influence its binding affinity to specific receptors or enzymes. This group has been shown to play a critical role in modulating the pharmacological activity of various bioactive molecules.

Recent studies have highlighted the potential therapeutic applications of 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine has also shown potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have reported that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These findings suggest that 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine may have therapeutic value in cancer therapy.

The pharmacokinetic properties of 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine have also been investigated extensively. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. These properties make it suitable for further development as an orally administered therapeutic agent.

In conclusion, 1-(2,4-dimethoxybenzoyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1170016-46-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its favorable pharmacological properties and make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.